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Compound of Interest

Compound Name:

Cat. No.:

1-Bromopropane-1-D1

B12303280

. Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-
Bromopropane-1-D1 (n-Propyl-1-d1 Bromide). Due to the limited availability of experimental
data for this specific isotopically labeled compound, this guide also includes the well-
documented physical properties of its non-deuterated counterpart, 1-Bromopropane (n-Propyl
Bromide), for comparative purposes. The substitution of a single protium atom with a deuterium

atom at the C1 position is expected to have a minor, yet potentially measurable, impact on the

physical properties due to the kinetic isotope effect.

Core Physical and Chemical Data

A summary of the fundamental chemical and isotopic information for 1-Bromopropane-1-D1 is

presented below.

Property

Value

Reference

Chemical Formula

CH3CH2CDHBr

[1]

Molecular Weight

123.9978 g/mol

[2]

CAS Number

43217-00-1

[1](2]

Isotopic Purity

99 atom % D

[1]

Appearance

Colorless Liquid

[1]
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Comparative Physical Properties

The following table summarizes the key physical properties of 1-Bromopropane-1-D1, with
data for the non-deuterated 1-Bromopropane provided for comparison. It is important to note
that the values for 1-Bromopropane serve as close approximations for the deuterated

compound, as specific experimental data for 1-Bromopropane-1-D1 is not widely available.

Physical Property

1-Bromopropane-1-D1

1-Bromopropane (for
comparison)

Boiling Point Data not available 71 °C (lit)[3][4]
Melting Point Data not available -110 °C (lit.)[5]
Density Data not available 1.354 g/mL at 25 °C (lit.)

Refractive Index

Data not available

n20/D 1.434 (lit.)[3][4]

Vapor Pressure

Data not available

146 mmHg (20 °C)

Vapor Density

Data not available

4.3 (vs air)

Flash Point

Data not available

<22.2 °C (<72 °F)[3][6]

Autoignition Temp.

Data not available

490 °C (914 °F)

Solubility in Water

Data not available

2.5 g/L (at 20 °C)[7]

Experimental Protocols
Synthesis of 1-Bromopropane-1-D1

The synthesis of 1-Bromopropane-1-D1 can be achieved by adapting standard procedures for
the preparation of 1-Bromopropane, utilizing a deuterated starting material. A common method
is the reaction of 1-Propanol-1-d1 with hydrobromic acid or a mixture of sodium bromide and
sulfuric acid.

Protocol: Synthesis via Reaction with Sodium Bromide and Sulfuric Acid

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine 1-Propanol-1-d1, water, and sodium bromide.
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Heating: Heat the mixture to reflux.

Addition of Acid: While maintaining reflux, slowly add concentrated sulfuric acid dropwise to
the reaction mixture. The in-situ generation of hydrobromic acid will react with the deuterated
alcohol.

Continued Reflux: After the addition of sulfuric acid is complete, continue to reflux the
mixture for a designated period (e.g., 2 hours) to ensure the reaction goes to completion.[5]

Distillation: Following the reflux period, distill the crude 1-Bromopropane-1-D1 from the
reaction mixture.

Work-up:
o Wash the distillate with water to remove any remaining acid and water-soluble impurities.
o Neutralize the organic layer by washing with a saturated sodium bicarbonate solution.[8]

o Wash again with a saturated sodium chloride solution (brine) to aid in the separation of the
agueous and organic layers.[8]

Drying: Dry the organic layer over an anhydrous drying agent, such as anhydrous
magnesium sulfate or calcium chloride.

Final Purification: Filter to remove the drying agent and perform a final distillation, collecting
the fraction at the expected boiling point of 1-Bromopropane-1-D1 to obtain the purified
product.

Determination of Physical Properties

Standard laboratory techniques are employed to determine the physical properties of the
synthesized 1-Bromopropane-1-D1.

» Boiling Point: Determined using a simple distillation apparatus or a micro-boiling point
apparatus. The temperature at which the liquid and vapor phases are in equilibrium at a
given pressure is recorded.
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e Melting Point: For compounds that are solid at room temperature, a melting point apparatus
is used. As 1-Bromopropane-1-D1 is a liquid, its freezing point would be determined by
controlled cooling.

o Density: Measured using a pycnometer or a digital density meter. This involves accurately
measuring the mass of a known volume of the liquid at a specific temperature.

» Refractive Index: Determined using a refractometer, which measures the extent to which
light is bent as it passes through the liquid. This is a temperature-dependent measurement.

e Spectroscopic Analysis:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 2H NMR spectroscopy
are crucial for confirming the position and extent of deuterium incorporation.[9]

o Mass Spectrometry (MS): Provides information on the molecular weight of the deuterated
compound and can confirm the presence of the deuterium atom through the mass-to-
charge ratio of the molecular ion.

Visualizations
Experimental Workflow for Synthesis and
Characterization

Caption: Synthesis and characterization workflow for 1-Bromopropane-1-D1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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